Cas no 1361783-27-8 (5-(2,4-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile)

• Product Name: 5-(2,4-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile
• CAS No: 1361783-27-8
• MF: C₁₄H₁₀Cl₂N₂O
• MW: 293.148001194
• CID: 4912786
• Update Time: 2025-10-31

5-(2,4-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile

• Inchi： 1S/C14H10Cl2N2O/c1-19-14-6-9(4-5-17)12(8-18-14)11-3-2-10(15)7-13(11)16/h2-3,6-8H,4H2,1H3
• InChI Key： MXKFUYMIJYGOMS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC(=CC=1CC#N)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 5-(2,4-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile

Recent Advances in the Study of 5-(2,4-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile (CAS: 1361783-27-8)

5-(2,4-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile (CAS: 1361783-27-8) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural characterization, and biological activities, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its potential applications and mechanisms of action.

The compound's structure features a dichlorophenyl moiety and a methoxypyridine ring, which are known to contribute to its bioactivity. Researchers have focused on optimizing its synthesis to improve yield and purity, with recent advancements in catalytic methods and green chemistry approaches. These improvements have facilitated more efficient production, enabling further biological evaluation.

In vitro and in vivo studies have demonstrated that 5-(2,4-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile exhibits notable activity against specific molecular targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, recent findings suggest its potential as an inhibitor of protein kinases involved in cell proliferation, making it a candidate for anticancer therapy. Additionally, its interaction with inflammatory mediators has been investigated, revealing anti-inflammatory properties that could be harnessed for treating chronic inflammatory diseases.

Mechanistic studies have employed computational modeling and X-ray crystallography to elucidate the compound's binding modes and interactions with biological targets. These insights have informed structure-activity relationship (SAR) analyses, guiding the design of derivatives with enhanced potency and selectivity. Notably, modifications to the acetonitrile group have been explored to optimize pharmacokinetic properties, such as solubility and metabolic stability.

Despite these promising developments, challenges remain in translating the compound's preclinical potential into clinical applications. Issues such as bioavailability, toxicity, and off-target effects require further investigation. Recent studies have begun addressing these concerns through advanced formulation strategies and targeted delivery systems, aiming to improve therapeutic efficacy while minimizing adverse effects.

In conclusion, 5-(2,4-Dichlorophenyl)-2-methoxypyridine-4-acetonitrile (CAS: 1361783-27-8) represents a versatile scaffold with significant potential in drug discovery. Ongoing research continues to uncover its multifaceted biological activities and refine its pharmacological profile. Future directions may include combinatorial chemistry approaches to expand its derivative library and collaborative efforts to advance it through clinical trials. This compound exemplifies the intersection of chemical innovation and therapeutic promise, underscoring its relevance in contemporary medicinal chemistry.